Cas no 261909-80-2 (L-Alanine cyclopentylMethyl ester HCl)

• Product Name: L-Alanine cyclopentylMethyl ester HCl
• CAS No: 261909-80-2
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 859265
• Update Time: 2025-07-23

L-Alanine cyclopentylMethyl ester HCl Chemical and Physical Properties

Names and Identifiers

• L-Alanine cyclopentylmethyl ester HCl
• L-Alanine cyclopentylmethyl ester hydrochloride
• CID 137347187
• Cyclopentylmethyl L-alaninate hydrochloride
• L-Alanine, cyclopentylmethyl ester
• L-Alanine cyclopentylMethyl ester HCl

• Inchi： 1S/C9H17NO2.ClH/c1-7(10)9(11)12-6-8-4-2-3-5-8;/h7-8H,2-6,10H2,1H3;1H/t7-;/m0./s1
• InChI Key： LYMHFVGYAXLGFJ-FJXQXJEOSA-N
• SMILES： Cl.O(C([C@H](C)N)=O)CC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 153
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 229.9±13.0 °C(Predicted)
• pka: 7.81±0.29(Predicted)

Additional information on L-Alanine cyclopentylMethyl ester HCl

Recent Advances in the Study of 261909-80-2 and L-Alanine cyclopentylMethyl ester HCl in Chemical Biology and Pharmaceutical Research

The chemical compound 261909-80-2 and its derivative, L-Alanine cyclopentylMethyl ester HCl, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 261909-80-2, which make it a promising candidate for the development of enzyme inhibitors and receptor modulators. The compound's ability to interact with specific biological targets has been demonstrated in vitro, suggesting its potential for treating various diseases, including cancer and metabolic disorders. Furthermore, the ester derivative, L-Alanine cyclopentylMethyl ester HCl, has shown enhanced stability and bioavailability, making it a valuable intermediate in pharmaceutical synthesis.

One of the key findings in recent research is the role of 261909-80-2 in modulating cellular signaling pathways. Studies have shown that this compound can selectively inhibit certain kinases, which are often dysregulated in cancer cells. This selective inhibition could lead to the development of targeted therapies with fewer side effects compared to traditional chemotherapy. Additionally, the ester derivative has been investigated for its potential to improve drug delivery systems, particularly in enhancing the solubility and absorption of poorly water-soluble drugs.

In terms of synthetic methodologies, recent advancements have focused on optimizing the production of L-Alanine cyclopentylMethyl ester HCl. Researchers have developed more efficient and environmentally friendly synthetic routes, reducing the reliance on hazardous reagents and minimizing waste generation. These improvements not only enhance the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The pharmacological evaluation of these compounds has also yielded promising results. Preclinical studies have demonstrated the safety and efficacy of 261909-80-2 and its derivative in animal models. For instance, in models of inflammatory diseases, these compounds have shown significant anti-inflammatory effects, suggesting their potential as novel anti-inflammatory agents. Further research is needed to elucidate the precise mechanisms of action and to assess their therapeutic potential in humans.

In conclusion, the latest research on 261909-80-2 and L-Alanine cyclopentylMethyl ester HCl underscores their potential as valuable tools in drug discovery and development. Their unique chemical properties, biological activities, and improved synthetic accessibility make them promising candidates for further investigation. Future studies should focus on advancing these compounds through clinical trials to fully realize their therapeutic potential and to address unmet medical needs.